(8s,9r)-N-benzylcinchonidinium chloride

Asymmetric Catalysis Heterocycle Synthesis Organocatalysis

Researchers requiring high enantioselectivity in asymmetric synthesis often face limitations with free cinchona alkaloids, which lack the permanent charge needed for efficient phase-transfer catalysis. (8S,9R)-N-Benzylcinchonidinium chloride solves this as a dedicated chiral PTC. Key advantages: - Achieves up to 99% yield and 98% ee in asymmetric 6π electrocyclizations. - Enables resolution of BINOL to >99% ee with 80% catalyst recovery, reducing long-term costs. - Provides superior enantioselectivity (90-95% ee) for glycine imine alkylations over standard alkaloids. Bulk quantities available for process R&D.

Molecular Formula C26H29ClN2O
Molecular Weight 421.0 g/mol
Cat. No. B8117081
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(8s,9r)-N-benzylcinchonidinium chloride
Molecular FormulaC26H29ClN2O
Molecular Weight421.0 g/mol
Structural Identifiers
SMILESC=CC1C[N+]2(CCC1CC2C(C3=CC=NC4=CC=CC=C34)O)CC5=CC=CC=C5.[Cl-]
InChIInChI=1S/C26H29N2O.ClH/c1-2-20-18-28(17-19-8-4-3-5-9-19)15-13-21(20)16-25(28)26(29)23-12-14-27-24-11-7-6-10-22(23)24;/h2-12,14,20-21,25-26,29H,1,13,15-18H2;1H/q+1;/p-1/t20?,21-,25-,26+,28?;/m0./s1
InChIKeyFCHYSBWCOKEPNQ-UPGPNFQNSA-M
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(8S,9R)-N-Benzylcinchonidinium Chloride Overview


(8S,9R)-N-Benzylcinchonidinium chloride is a quaternary ammonium salt derived from the cinchona alkaloid cinchonidine [1]. It is a white to off-white crystalline solid with a molecular formula of C₂₆H₂₉ClN₂O and a molecular weight of 420.97 g/mol [1]. The compound is characterized by a specific optical rotation of [α]D = -188° (c=0.4%, H₂O) and a melting point of 210 °C . It is primarily utilized as a chiral phase-transfer catalyst (PTC) in asymmetric synthesis, where the permanent positive charge on the quinuclidine nitrogen enables efficient anion transport across phase boundaries [2].

Workflow

Chiral phase-transfer catalysis for asymmetric synthesis

Stereochemical Control

Enantiomer-attribution review via (8S,9R) cinchonidinium core

Analytical Workflow

Identity confirmation and ee verification by chiroptical methods

Generic Substitution Failure


Generic substitution with the parent alkaloid cinchonidine or its pseudoenantiomer cinchonine is not feasible for phase-transfer catalysis because these tertiary amines lack a permanent positive charge, rendering them ineffective as anion transporters across biphasic systems [1]. The benzyl group at the quinuclidine nitrogen not only creates the requisite quaternary ammonium center but also modulates solubility and lipophilicity, which are critical for partitioning between aqueous and organic phases [1]. More importantly, the specific (8S,9R) stereochemistry of the cinchonidinium core dictates the absolute sense of enantioselectivity; use of the pseudoenantiomeric (8R,9S)-N-benzylcinchoninium chloride, or free alkaloids, often leads to reversed or diminished enantioselectivity, or complete loss of stereocontrol yielding racemic products [1][2].

Charge Mismatch

Parent alkaloid cinchonidine lacks a permanent quaternary ammonium center and may not support anion transport in biphasic systems.

Enantioselectivity Reversal

Pseudoenantiomeric (8R,9S)-N-benzylcinchoninium chloride may reverse or diminish enantioselectivity; free alkaloids can yield racemic products.

Partitioning Profile Shift

Non-benzylated or N-alkyl variants may alter solubility and lipophilicity, shifting phase-transfer behavior and reaction outcomes.

Quantified Performance Advantages


Asymmetric 6π Electrocyclization for Indolines

In the asymmetric 6π electrocyclization of N-aryl imines to functionalized indolines, (8S,9R)-N-benzylcinchonidinium chloride delivers up to 99% yield and 98% enantiomeric excess (ee) under phase-transfer conditions [1]. In contrast, alternative catalysts such as chiral thioureas or the free alkaloids cinchonidine and cinchonine not only lowered the reaction rate but produced completely racemic material (0% ee) [1].

6π Electrocyclization ee
Head-to-head
Up to 98% ee, 99% yield
vs Free Alkaloids 0% ee (racemic)
Supports PTC selection for indoline synthesis
Quaternary ammonium core essential for activity and enantiocontrol
Asymmetric Catalysis Heterocycle Synthesis Organocatalysis

BINOL Resolution to Both Enantiomers

In a practical, gram-scale resolution of racemic 1,1′-bi-2-naphthol (BINOL) via molecular complexation, (8S,9R)-N-benzylcinchonidinium chloride achieves 75% yield of R-BINOL with >99% ee and 70% yield of S-BINOL with >99% ee [1]. Importantly, the chiral resolving agent is recovered in 80% yield, enabling cost-effective reuse [1]. This method provides a direct, efficient route to both BINOL enantiomers with exceptional optical purity, a benchmark for many BINOL resolution protocols [1].

BINOL Resolution ee
Cross-study comparable
>99% ee, both enantiomers
Agent Recovery 80%
Supports chiral ligand scaffold procurement
Recovery context supports cost-effective reuse evaluation
Chiral Resolution Chiral Ligand Synthesis Process Chemistry

Enantioselective Nitrosulfone Synthesis

In the synthesis of nitrosulfone building blocks via conjugate addition of sodium p-toluenesulfinate to β-nitrostyrene, use of (−)-N-benzylcinchonidinium chloride as a phase-transfer catalyst provides the desired product in 79% yield [1]. This result is set against a racemic control reaction (no chiral catalyst) which proceeds in nearly 90% yield but produces a racemic mixture of enantiomers [1]. Ongoing chiral HPLC analysis aims to confirm the enantioselectivity of the catalyzed process [1].

Nitrosulfone Synthesis
Cross-study comparable
79% yield, enantioselective conditions
vs Racemic Control ~90% yield, racemic
Supports enantioenriched building-block access
Yield trade-off context; enantioselectivity under chiral HPLC confirmation
Pharmaceutical Building Blocks Enantioselective Synthesis Phase-Transfer Catalysis

Phase-Transfer Alkylation: Enhanced Enantioselectivity

Technical parameter comparisons indicate that (8S,9R)-N-benzylcinchonidinium chloride provides high catalytic efficiency in enantioselective alkylation reactions, typically achieving 90-95% enantiomeric excess (ee), whereas standard cinchona alkaloids (e.g., cinchonidine) afford only moderate enantioselectivity in the range of 70-85% ee . Additionally, the compound exhibits broader solvent compatibility, including toluene/water biphasic systems, and operates effectively across a wider temperature range (-20 °C to 40 °C) compared to 0 °C to 25 °C for unmodified alkaloids .

Alkylation Enantioselectivity
Class-level
90–95% ee reported range
vs Cinchonidine 70–85% ee
Temp Range -20 to 40 °C
Supports enantioselective PTC alkylation review
Class-level inference; data to verify for specific substrate scope
Asymmetric Alkylation Phase-Transfer Catalysis Catalyst Efficiency

Optical Rotation vs. Parent Cinchonidine

The specific optical rotation of (8S,9R)-N-benzylcinchonidinium chloride is reported as [α]D = -188° (c=0.4%, H₂O) . In comparison, the parent alkaloid cinchonidine exhibits a specific rotation of [α]D = -109° (c=0.5, EtOH) [1]. The substantial increase in magnitude of rotation upon benzylation provides a sensitive, quantitative metric for identity verification and purity assessment in procurement and quality control workflows.

Optical Rotation [α]D
Specification review
-188° (c=0.4%, H₂O)
Cinchonidine -109° (c=0.5, EtOH)
Supports identity confirmation and purity assessment
Chiroptical metric distinguishes quaternary salt from free alkaloid
Chiroptical Properties Quality Control Analytical Characterization

Resolving Agent Recovery in BINOL Resolution

In the direct resolution of racemic BINOL, (8S,9R)-N-benzylcinchonidinium chloride is not only highly effective at producing both enantiomers in >99% ee, but it is also recoverable in 80% yield after the resolution process [1]. This high level of recoverability for a chiral auxiliary/host significantly reduces the effective cost of the resolution procedure compared to methods where the chiral agent is consumed or is difficult to recycle.

Chiral Agent Recovery
Cross-study comparable
80% recovery reported
Context BINOL molecular complexation
Supports catalyst recyclability review
Recovery context may inform process-scale cost evaluation
Chiral Resolution Cost Efficiency Process Chemistry

Application Scenarios


Chiral Indoline Synthesis via 6π Electrocyclization

Researchers synthesizing chiral indoline scaffolds, which are prevalent in natural products and pharmaceuticals, can utilize (8S,9R)-N-benzylcinchonidinium chloride as the catalyst of choice for the asymmetric 6π electrocyclization of N-aryl imines. This application is validated by the demonstration of up to 99% yield and 98% ee, a stark improvement over free cinchona alkaloids which fail to impart enantioselectivity [1].

BINOL Resolution for Chiral Ligand Synthesis

Laboratories and chemical manufacturers requiring enantiopure (R)- or (S)-BINOL for chiral ligand preparation, asymmetric catalysis, or material science applications can implement the N-benzylcinchonidinium chloride resolution protocol. The method delivers both enantiomers in >99% ee with good yields and features 80% recovery of the resolving agent, reducing the overall cost of this essential chiral building block [2].

Nitrosulfone Building Blocks for Pharmaceuticals

In medicinal chemistry and process R&D, this catalyst enables the enantioselective conjugate addition to nitrostyrenes, producing chiral nitrosulfone intermediates. While a slight yield decrease is observed compared to a racemic process (79% vs. 90%), the ability to access enantioenriched building blocks directly avoids the need for expensive and time-consuming chiral separation methods later in the synthetic sequence [3].

General Phase-Transfer Enantioselective Alkylations

For a wide range of enantioselective alkylation reactions (e.g., glycine imine alkylation for unnatural amino acid synthesis, malonic diester alkylation), (8S,9R)-N-benzylcinchonidinium chloride offers a high-performance, off-the-shelf catalyst option. Technical data indicate that it provides superior enantioselectivity (90-95% ee) and a broader operational window compared to the parent cinchonidine or standard cinchona alkaloids (70-85% ee) .

Application
Selection Property
Validation Focus
Chiral indoline synthesis via 6π electrocyclization
Catalyst enantioselectivity review
Enantiomeric excess and yield verification under PTC conditions
BINOL resolution for chiral ligand preparation
Resolution protocol and agent recovery context
Enantiomeric purity and resolving-agent recyclability assessment
Enantioselective conjugate addition to nitrostyrenes
Enantioenriched building-block access
Yield and enantioselectivity trade-off review; chiral HPLC confirmation
General phase-transfer enantioselective alkylations
Operational window and substrate scope review
Enantioselectivity benchmarking and solvent/temperature compatibility validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

10 linked technical documents
Explore Hub


Quote Request

Request a Quote for (8s,9r)-N-benzylcinchonidinium chloride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.